
NVP-AEW541 solubility issues in vitro

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nvp-aew541
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Get Quote

Key Physicochemical & Handling Data

The table below consolidates essential information for working with NVP-AEW541 in a laboratory setting.

Parameter Specification / Value Notes / Context

Molecular Weight 439.55 g/mol [1]

CAS Number 475489-16-8 [1]

Recommended
Solvent

Anhydrous DMSO Hygroscopic DMSO can impact solubility; use

newly opened aliquots. [1]

Solubility in DMSO 50 mg/mL (113.75 mM) Requires ultrasonication to dissolve. [1]

Appearance White to light yellow solid [1]

Stock Solution
Stability

-80°C for 2 years; -20°C

for 1 year.

Aliquot to avoid repeated freeze-thaw cycles. [1]

Protocol for Preparing Stock Solutions

For a 10 mM stock solution:
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Add 1 mL of anhydrous DMSO to a vial containing 5 mg of NVP-AEW541.

Sonicate the mixture to ensure the solid is fully dissolved.
Once dissolved, aliquot the solution into smaller volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C (for up to 2 years) or -20°C (for up to 1 year). [1]

Critical Experimental Considerations

Impact of Solvent Quality: The solubility and stability of NVP-AEW541 are significantly affected by

water content in DMSO. Using "newly opened DMSO" is explicitly recommended to ensure reliability,
as hygroscopic DMSO can lead to precipitation or degradation of the compound. [1]

Cellular Assay Controls: When using NVP-AEW541 in cell-based experiments, include a vehicle
control containing the same concentration of DMSO used in your treated samples. This controls for

any potential effects of the solvent on cell viability. [2] [3]
Beyond Solubility: Biological Activity: NVP-AEW541 is a potent and selective inhibitor of the

Insulin-like Growth Factor 1 Receptor (IGF-1R). It works by inhibiting the receptor's tyrosine kinase
activity, which blocks downstream signaling pathways like PI3K/Akt and MAPK/Erk that are crucial for

cell survival and proliferation. [4] [5] The diagram below illustrates this signaling pathway and the
inhibitor's target.
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Frequently Asked Questions

Q1: The compound precipitated after thawing my stock solution. What should I do? Warm the vial to

room temperature and sonicate it briefly. If the precipitate does not fully dissolve, the stock solution may

have been compromised and should not be used. This highlights the importance of proper aliquoting and

avoiding water contamination.

Q2: What is the typical working concentration range for in vitro cellular assays? Reported IC50 values

for inhibiting IGF-1R autophosphorylation are in the nanomolar range (e.g., 65-86 nM). However, functional

effects on processes like cell proliferation or survival may require micromolar-range concentrations. You

must determine the optimal dose for your specific cell line and assay. [1]

Q3: Does NVP-AEW541 inhibit any other receptors? Yes, while it is selective for IGF-1R over the

closely related Insulin Receptor (InsR) at the cellular level, it can also inhibit other kinases like Flt-3,

PDGFR, c-Src, and c-Kit at higher concentrations. Always consider potential off-target effects in your

experimental design and interpretation. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [NVP-AEW541 solubility issues in vitro]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b517365#nvp-aew541-solubility-issues-in-

vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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